Cas no 942271-61-6 (4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester)

4-(4-Methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester is a specialized intermediate used in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural features include a tert-butyl ester group, which enhances stability and solubility, and a 4-methylpiperazine moiety that contributes to its reactivity in further functionalization. The nitro group offers versatility for subsequent reduction or substitution reactions, making it valuable for constructing complex molecular frameworks. This compound is characterized by high purity and consistent performance, ensuring reliable results in synthetic applications. Its well-defined properties make it suitable for use in controlled reactions, particularly in the development of bioactive molecules.
4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester structure
942271-61-6 structure
Product Name:4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester
CAS No:942271-61-6
MF:C16H23N3O4
MW:321.371524095535
MDL:MFCD12198406
CID:2130055
PubChem ID:45791321
Update Time:2025-05-20

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester
    • tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
    • 4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid tert-butyl ester
    • AKOS025146886
    • MFCD12198406
    • DTXSID90672538
    • SY060688
    • AC7376
    • AC-31288
    • AS-84048
    • CS-0130569
    • tert-Butyl4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
    • PNTUIHOIJCQTSU-UHFFFAOYSA-N
    • tert-Butyl 4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
    • SCHEMBL591950
    • 942271-61-6
    • MDL: MFCD12198406
    • Inchi: 1S/C16H23N3O4/c1-16(2,3)23-15(20)13-6-5-12(11-14(13)19(21)22)18-9-7-17(4)8-10-18/h5-6,11H,7-10H2,1-4H3
    • InChI Key: PNTUIHOIJCQTSU-UHFFFAOYSA-N
    • SMILES: O=C(C1C([N+](=O)[O-])=CC(N2CCN(C)CC2)=CC=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 321.16885622g/mol
  • Monoisotopic Mass: 321.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.6Ų

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM361027-100mg
tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
942271-61-6 95%+
100mg
$150 2022-08-31
Chemenu
CM361027-250mg
tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
942271-61-6 95%+
250mg
$250 2022-08-31
Chemenu
CM361027-1g
tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
942271-61-6 95%+
1g
$500 2022-08-31
Chemenu
CM361027-5g
tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
942271-61-6 95%+
5g
$1112 2022-08-31
abcr
AB286819-1 g
tert-Butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate; .
942271-61-6
1g
€1207.50 2023-04-26
eNovation Chemicals LLC
D915910-1g
tert-Butyl 4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
942271-61-6 95%
1g
$715 2024-07-20
eNovation Chemicals LLC
D783111-250mg
tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
942271-61-6 95%
250mg
$430 2024-06-05
eNovation Chemicals LLC
D783111-500mg
tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
942271-61-6 95%
500mg
$860 2024-06-05
Key Organics Ltd
AS-84048-100MG
tert-Butyl4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
942271-61-6 >97%
100mg
£229.00 2023-09-07
Key Organics Ltd
AS-84048-250MG
tert-Butyl4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
942271-61-6 >97%
0.25 g
£347.00 2023-03-20

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Production Method

Production Method 1

Reaction Conditions
1.1 6 h, rt
1.2 Solvents: Water ;  20 h
Reference
Preparation of substituted indazole derivatives for use as kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 overnight, rt
Reference
Indole derivatives as TrkA receptor inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 5 h
1.2 Solvents: Water ;  24 h
Reference
Preparation of azaindazole derivatives and analogs for use in the treatment of pain
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 5 h, rt
1.2 Reagents: Water ;  24 h, rt
Reference
Preparation of azaindazole or diazaindazole derivatives as ALK, Abl and/or c-Sr kinase inhibitors for treating cancer, inflammation and neurodegenerative diseases
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  6 h, rt
1.2 Reagents: Water ;  2 h, cooled
Reference
Optimization of synthetic process of antitumor drug entrectinib
Liu, Yan; Fan, Wei-zheng; Feng, Bai-nian, Huaxue Shiji, 2020, 42(9), 1102-1107

Production Method 6

Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt → 85 °C; 6 h, 85 °C
1.2 Reagents: Pyridine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  12 h, rt; 12 h, rt
Reference
Green preparation and application of entrectinib intermediate
, China, , ,

Production Method 7

Reaction Conditions
1.1 5 h, rt
1.2 Solvents: Water ;  18 h, rt
Reference
Preparation of heterocyclic derivatives modulating activity of certain protein kinases
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 6 h, rt
Reference
Preparation of substituted indazole derivatives active as kinase inhibitors for treating cancer, cell proliferative disorders, and other diseases
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 6 h, rt
Reference
Indazole derivatives as kinase inhibitors for the treatment of cancer and their preparation
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 6 h, rt
Reference
Preparation of pyrrolo[3,4-c]pyrazole derivatives as IGF-1R inhibitors
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 6 h, rt
Reference
Substituted pyrazolo[4,3-c]pyridine derivatives as tyrosine kinase inhibitors, particularly IGF-1R inhibitors, their preparation, pharmaceutical compositions, and use in therapy
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 6 h, rt
Reference
Substituted pyrrolopyrazole derivatives as tyrosine kinase inhibitors, their preparation, pharmaceutical compositions, and use in therapy
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 5 h, rt
1.2 Reagents: Water ;  24 h, rt
Reference
Preparation of azaindazole derivatives and analogs for use in the treatment of cancer overexpressing Trk
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 overnight, rt
Reference
Indazole compounds for inhibiting kinase activity, their composition and application in field of medical technology
, China, , ,

Production Method 15

Reaction Conditions
Reference
Preparation of bifunctionalized heterocyclic compounds as neurotrophic tyrosine receptor kinase (NTRK) degrading compounds
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
Reference
Preparation of azaindazole or diazaindazole derivatives as ALK, Abl and/or c-Sr kinase inhibitors for treating cancer, inflammation and neurodegenerative diseases
, France, , ,

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Raw materials

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Preparation Products

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:942271-61-6)4-(4-甲基哌嗪-1-基)-2-硝基苯甲酸叔丁酯
Order Number:LE26663773
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester

Research Briefing on 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (CAS: 942271-61-6)

The compound 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (CAS: 942271-61-6) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, featuring a nitro group and a tert-butyl ester, makes it a versatile building block for the development of novel compounds with potential anticancer, antimicrobial, and anti-inflammatory properties. Researchers have particularly emphasized its utility in the design of kinase inhibitors, which are critical in targeted cancer therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a series of novel PI3K inhibitors. The study demonstrated that derivatives of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester exhibited potent inhibitory activity against PI3Kα, a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer. The researchers reported IC50 values in the nanomolar range, suggesting high potency and selectivity.

Another significant development was reported in a 2022 patent application (WO2022156789), which described the use of this compound in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). The patent highlighted the compound's ability to serve as a scaffold for the development of molecules that can disrupt critical PPIs involved in diseases such as Alzheimer's and Parkinson's. This application underscores the compound's potential in addressing unmet medical needs in neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving a yield of over 85% with high purity. The authors emphasized the importance of this improvement for large-scale pharmaceutical manufacturing, where efficiency and reproducibility are paramount.

In conclusion, 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (CAS: 942271-61-6) represents a promising compound in the field of medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable tool for drug discovery. Future research is expected to explore its applications in additional therapeutic areas and further optimize its synthesis and derivatization for enhanced efficacy and safety.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:942271-61-6)4-(4-甲基哌嗪-1-基)-2-硝基苯甲酸叔丁酯
LE26663773
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email